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Compound of Interest

2-Bromo-1-(3,4-dimethyl-phenyl)-
Compound Name:
ethanone

Cat. No.: B1274033

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone (CAS No. 2633-50-3). The
information is compiled to support research, synthesis, and development activities involving this
compound.

Chemical Identity and Structure

e |[UPAC Name: 2-Bromo-1-(3,4-dimethylphenyl)ethanone

Synonyms: 3,4-Dimethylphenacyl bromide, 2-Bromo-3',4'-dimethylacetophenone

CAS Number: 2633-50-3

Chemical Formula: C10H11BrO[1]

Molecular Weight: 227.10 g/mol [1]

Structure:

Quantitative Physical Properties
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The key physical properties of 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone are summarized
in the table below for quick reference and comparison.

Property Value Units Notes
Melting Point 65 °C [2]
N ) at 760 mmHg
Boiling Point 292.6 °C )
(Predicted)[2][3]

Density 1.362 g/cm3 (Predicted)[2][3]
Flash Point 72.4 °C [3]

Light yellow to yellow
Appearance ) - [21[4]

solid

Soluble in

- . Based on similar
Solubility Dichloromethane,

compounds[5]
Ether, Methanol

Experimental Protocols for Property Determination

The following sections detail standard laboratory protocols for determining the primary physical
properties of organic compounds like 2-Bromo-1-(3,4-dimethyl-phenyl)-ethanone.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a solid compound. A sharp melting range
(typically 0.5-1°C) is characteristic of a pure substance.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry compound is packed into a
capillary tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.
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Heating: The thermometer and capillary assembly are placed in a heating bath (e.g., an oil
bath or a calibrated melting point apparatus).

Observation: The bath is heated slowly and steadily (approximately 1-2°C per minute) as the
expected melting point is approached.

Data Recording: Two temperatures are recorded:

o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire solid sample has turned into a clear liquid.

Result: The melting point is reported as the range T1 - Ta.

Boiling Point Determination (Siwoloboff Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since the target compound is a solid at room temperature, it would first need to be melted.

Methodology:

Sample Preparation: A small amount of the substance (a few milliliters of the molten
compound) is placed into a fusion tube or a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the fusion tube with its
open end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable bath
(e.g., Thiele tube with high-boiling mineral oil).

Heating and Observation: The apparatus is heated gently. As the liquid's temperature rises,
air trapped in the capillary tube will escape, forming a stream of bubbles. Heating continues
until a rapid and continuous stream of bubbles emerges from the capillary tip.

Cooling and Data Recording: The heat source is removed, and the bath is allowed to cool
slowly. The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is recorded. This temperature is the boiling point of the liquid, where its vapor
pressure equals the atmospheric pressure.
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Solubility Determination
Qualitative solubility tests provide valuable information about the polarity and functional groups
present in a compound.

Methodology:

o Sample Preparation: A small, standardized amount of the solute (e.g., 10-20 mg) is placed
into a small test tube.

e Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.
e Mixing: The mixture is agitated vigorously for 1-2 minutes at room temperature.

o Observation: The sample is observed to determine if it has completely dissolved. If not, the
mixture can be gently warmed to assess temperature effects on solubility.

» Classification: The compound's solubility is classified as "soluble,” "sparingly soluble," or
"insoluble" in the tested solvent. This process is repeated for a range of solvents with varying

polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

Visualized Experimental Workflows

The logical steps for determining the physical properties described above are visualized in the
following diagrams.

Sample Preparation Measurement Result

Start: Obtain Dry Sample ‘ Grind to Fine Powder ‘—»‘ Pack into Capillary Tube ‘74-»‘ Attach to Thermometer }—»‘ Heat Slowly in Apparatus }—»‘ Observe Melting ‘—»‘ Record T1 (First Drop) & T2 (Fully Liquid) }»4--{ nnnnnnnnnnnnnnnnnn (T1-T2) }—»@

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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